Cas no 4325-82-0 (4-Methyl-3-penten-2-ol)

4-Methyl-3-penten-2-ol structure
4-Methyl-3-penten-2-ol structure
Product Name:4-Methyl-3-penten-2-ol
CAS No:4325-82-0
MF:C6H12O
MW:100.158882141113
CID:1515710
PubChem ID:138190
Update Time:2025-09-25

4-Methyl-3-penten-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4-methylpent-3-en-2-ol
    • 2,4-dimethylbut-2-en-4-ol
    • 4-methyl-pent-3-en-2-ol
    • 2-methyl-pent-2-en-4-ol
    • AGN-PC-0084PC
    • CTK4I7218
    • NSC31262
    • (+/-)-4-methylpent-3-en-2-ol
    • (rac)-4-methylpent-3-en-2-ol
    • 3-Penten-2-ol, 4-methyl-,
    • AC1L3C9S
    • 4-(5-NITRO-2-PYRIDINYL)BENZENECARBALDEHYDE
    • 4-Methyl-3-penten-2-ol
    • G34950
    • 4-methyl-3-pentene-2-ol
    • NSC-31262
    • AKOS006275077
    • EN300-171806
    • SCHEMBL714476
    • 3-Penten-2-ol, 4-methyl-
    • DB-051062
    • 4325-82-0
    • NSC 31262
    • Inchi: 1S/C6H12O/c1-5(2)4-6(3)7/h4,6-7H,1-3H3
    • InChI Key: SAOXPNBHKSWHGW-UHFFFAOYSA-N
    • SMILES: OC(C)/C=C(\C)/C

Computed Properties

  • Exact Mass: 100.08886
  • Monoisotopic Mass: 100.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 70.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.8489 (estimate)
  • Melting Point: 22.55°C (estimate)
  • Boiling Point: 152.63°C (estimate)
  • Refractive Index: 1.4289 (estimate)
  • PSA: 20.23
  • LogP: 1.33340
  • Solubility: Uncertain

4-Methyl-3-penten-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 58.00 2023-09-07
TRC
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$ 81.00 2023-09-07
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$ 270.00 2023-09-07
Enamine
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$42.0 2023-09-20
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Enamine
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$256.0 2023-06-08
Enamine
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$503.0 2023-09-20
Enamine
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